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CAS No.: 56153-60-7

Cat. No.: B132042
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Introduction: The Strategic Value of a Substituted
Triarylmethane
(2-Chlorophenyl)diphenylmethane, a triarylmethane distinguished by a chlorine atom at the

ortho position of one phenyl ring, is a pivotal building block in modern organic synthesis. Its

unique structural and electronic properties make it a versatile precursor for a range of

applications, from the creation of robust protecting groups to the synthesis of complex,

biologically active molecules. The diphenylmethane framework is a common feature in many

organic compounds, and the introduction of the 2-chloro substituent provides a handle for

further chemical transformations, influencing the molecule's reactivity and potential as a

pharmacophore.[1] This guide provides an in-depth exploration of the synthesis and diverse

applications of (2-Chlorophenyl)diphenylmethane, offering detailed protocols and

mechanistic insights for researchers, medicinal chemists, and professionals in drug

development.
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The construction of the (2-Chlorophenyl)diphenylmethane scaffold can be achieved through

several established synthetic routes. Two of the most reliable and scalable methods are the

Grignard reaction followed by reduction, and the direct Friedel-Crafts alkylation.

Method 1: Grignard Reaction and Subsequent Reduction
This two-step approach offers a high degree of control and generally provides good yields. The

initial step involves the nucleophilic addition of a phenyl Grignard reagent to 2-

chlorobenzophenone to form the tertiary alcohol, (2-chlorophenyl)diphenylmethanol.[2][3] This

intermediate is then reduced to the target (2-Chlorophenyl)diphenylmethane.

Protocol 1: Synthesis of (2-Chlorophenyl)diphenylmethanol via Grignard Reaction

Materials:

Reagent/Solve
nt

Formula M.W. ( g/mol ) Amount Moles

Magnesium

turnings
Mg 24.31 2.67 g 0.11

Anhydrous

Diethyl Ether
(C₂H₅)₂O 74.12 100 mL -

Bromobenzene C₆H₅Br 157.01 15.7 g (10.5 mL) 0.1

2-

Chlorobenzophe

none

C₁₃H₉ClO 216.66 21.67 g 0.1

Saturated aq.

NH₄Cl
- - 50 mL -

Anhydrous

Na₂SO₄
- - As needed -

Procedure:

Grignard Reagent Preparation:
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Flame-dry a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser with a drying tube, and a dropping funnel.

Add the magnesium turnings to the flask.

Prepare a solution of bromobenzene in 50 mL of anhydrous diethyl ether and add it to the

dropping funnel.

Add a small portion of the bromobenzene solution (approx. 5 mL) to the magnesium

turnings. If the reaction does not initiate (indicated by cloudiness and gentle boiling), a

small crystal of iodine can be added as an initiator.[4]

Once the reaction starts, add the remaining bromobenzene solution dropwise at a rate that

maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete formation of the Grignard reagent. Cool the solution to room temperature.

Reaction with 2-Chlorobenzophenone:

Dissolve 2-chlorobenzophenone in 50 mL of anhydrous diethyl ether in a separate flask

and add this solution to the dropping funnel.

Slowly add the 2-chlorobenzophenone solution to the freshly prepared phenylmagnesium

bromide solution with stirring. An exothermic reaction will occur. Maintain a gentle reflux by

controlling the rate of addition and, if necessary, by cooling the flask in an ice bath.

After the addition is complete, stir the reaction mixture at room temperature for 1 hour.

Work-up and Purification:

Carefully pour the reaction mixture into a beaker containing 100 g of crushed ice and 50

mL of saturated aqueous ammonium chloride solution.

Stir until the solids dissolve. Transfer the mixture to a separatory funnel.

Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL).
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Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium

sulfate.

Filter and evaporate the solvent under reduced pressure to yield crude (2-

chlorophenyl)diphenylmethanol, which can be purified by recrystallization from a suitable

solvent system (e.g., ethanol/water or hexanes/ethyl acetate).

Protocol 2: Reduction of (2-Chlorophenyl)diphenylmethanol

The tertiary alcohol can be reduced to the corresponding methane derivative under acidic

conditions with a suitable reducing agent. A common method involves the use of a trialkylsilane

in the presence of a strong acid.

Materials:

Reagent/Solve
nt

Formula M.W. ( g/mol )
Amount (for
0.1 mol scale)

Moles

(2-

Chlorophenyl)dip

henylmethanol

C₁₉H₁₅ClO 294.78 29.5 g 0.1

Triethylsilane (C₂H₅)₃SiH 116.28 17.4 g (23.8 mL) 0.15

Trifluoroacetic

Acid (TFA)
CF₃COOH 114.02 100 mL -

Dichloromethane

(DCM)
CH₂Cl₂ 84.93 200 mL -

Saturated aq.

NaHCO₃
- - As needed -

Anhydrous

MgSO₄
- - As needed -

Procedure:

Dissolve (2-chlorophenyl)diphenylmethanol in dichloromethane in a round-bottom flask.
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Cool the solution in an ice bath and add triethylsilane.

Slowly add trifluoroacetic acid to the stirred solution. The reaction is typically exothermic.

After the addition is complete, remove the ice bath and stir the reaction at room temperature

for 1-2 hours. Monitor the reaction progress by TLC.

Once the reaction is complete, carefully pour the mixture into a beaker containing crushed

ice and slowly neutralize the excess acid by adding saturated aqueous sodium bicarbonate

solution until effervescence ceases.

Transfer the mixture to a separatory funnel, separate the organic layer, and wash it with

water and then brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure.

The crude (2-Chlorophenyl)diphenylmethane can be purified by column chromatography

on silica gel (eluting with hexanes/ethyl acetate) or by recrystallization.

Method 2: Friedel-Crafts Alkylation
This method provides a more direct route to the triarylmethane skeleton by reacting an

aromatic substrate with a suitable electrophile in the presence of a Lewis or Brønsted acid

catalyst.[1][5][6] For the synthesis of (2-Chlorophenyl)diphenylmethane, benzene can be

alkylated with 2-chlorobenzaldehyde in the presence of a strong acid like sulfuric acid.

Protocol 3: Synthesis of (2-Chlorophenyl)diphenylmethane via Friedel-Crafts Reaction

Materials:
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Reagent/Solve
nt

Formula M.W. ( g/mol ) Amount Moles

2-

Chlorobenzaldeh

yde

C₇H₅ClO 140.57 14.1 g 0.1

Benzene

(anhydrous)
C₆H₆ 78.11 156 g (178 mL) 2.0

Concentrated

Sulfuric Acid
H₂SO₄ 98.08 98 g (53 mL) 1.0

Saturated aq.

NaHCO₃
- - As needed -

Anhydrous

Na₂SO₄
- - As needed -

Procedure:

In a three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a

dropping funnel, combine the anhydrous benzene and concentrated sulfuric acid.

Heat the mixture to a gentle reflux with vigorous stirring.

Slowly add the 2-chlorobenzaldehyde to the reaction mixture.

Continue to heat and stir the mixture for several hours until the reaction is complete (monitor

by TLC).

Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

Separate the organic layer and wash it sequentially with water, saturated aqueous sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the excess benzene

by distillation.
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The crude product can be purified by vacuum distillation or recrystallization.

Method 1: Grignard Reaction & Reduction

Method 2: Friedel-Crafts Alkylation

2-Chlorobenzophenone (2-Chlorophenyl)diphenylmethanol

Grignard Addition

Phenylmagnesium Bromide

(2-Chlorophenyl)diphenylmethane
Reduction

Triethylsilane, TFA

2-Chlorobenzaldehyde

(2-Chlorophenyl)diphenylmethane

Friedel-Crafts Reaction

Benzene

H₂SO₄

Click to download full resolution via product page

Caption: Synthetic routes to (2-Chlorophenyl)diphenylmethane.

Application as a Precursor to the 2-Chlorotrityl (2-
CTC) Protecting Group
A primary application of (2-Chlorophenyl)diphenylmethane is its conversion to (2-

chlorophenyl)diphenylchloromethane, commonly known as 2-chlorotrityl chloride (2-CTC-Cl).

This reagent is the foundation for the 2-chlorotrityl protecting group, which is widely used for
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the protection of alcohols, amines, and thiols, particularly in solid-phase peptide synthesis

where it serves as a versatile, acid-labile linker.[7][8]

The 2-chloro substituent on one of the phenyl rings enhances the acid lability of the trityl group,

allowing for its removal under very mild acidic conditions that leave other acid-sensitive

protecting groups, such as Boc and t-butyl ethers, intact.[7][8]

Protocol 4: Preparation of 2-Chlorotrityl Chloride from
(2-Chlorophenyl)diphenylmethanol
The conversion of the precursor alcohol to the chloride is typically achieved using a chlorinating

agent like thionyl chloride.[9]

Materials:

Reagent/Solve
nt

Formula M.W. ( g/mol )
Amount (for
0.1 mol scale)

Moles

(2-

Chlorophenyl)dip

henylmethanol

C₁₉H₁₅ClO 294.78 29.5 g 0.1

Thionyl Chloride SOCl₂ 118.97 14.3 g (8.7 mL) 0.12

Toluene

(anhydrous)
C₇H₈ 92.14 100 mL -

N,N-

Dimethylformami

de (DMF)

(CH₃)₂NCHO 73.09
catalytic (a few

drops)
-

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve (2-

chlorophenyl)diphenylmethanol in anhydrous toluene.

Add a catalytic amount of DMF.
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Slowly add thionyl chloride to the solution at room temperature.

Heat the reaction mixture to 60-65 °C and stir for 2 hours, or until the reaction is complete

(monitor by TLC).[9]

Cool the reaction mixture to room temperature.

The resulting solution of (2-chlorophenyl)diphenylchloromethane in toluene can often be

used directly in the next step without purification. Alternatively, the solvent can be removed

under reduced pressure to yield the crude product, which should be handled with care due to

its reactivity.

Protocol 5: Solution-Phase Protection of a Primary
Alcohol with 2-Chlorotrityl Chloride
This protocol details the protection of a generic primary alcohol in solution.

Materials:

Reagent/Solve
nt

Formula M.W. ( g/mol )
Amount (for 10
mmol scale)

Moles (mmol)

Primary Alcohol R-CH₂OH - 1.0 eq. 10

2-Chlorotrityl

Chloride
C₁₉H₁₄Cl₂ 313.22 3.45 g 11

Pyridine

(anhydrous)
C₅H₅N 79.10 1.74 g (1.8 mL) 22

Dichloromethane

(DCM,

anhydrous)

CH₂Cl₂ 84.93 50 mL -

Procedure:

Dissolve the primary alcohol in anhydrous DCM in a round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon).
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Add anhydrous pyridine to the solution.

Add 2-chlorotrityl chloride in one portion.

Stir the reaction mixture at room temperature for 12-24 hours. Monitor the progress of the

reaction by TLC.

Once the reaction is complete, quench the reaction by adding a few milliliters of methanol.

Dilute the mixture with DCM and wash with water, 1M HCl, saturated aqueous sodium

bicarbonate, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the resulting 2-chlorotrityl ether by column chromatography on silica gel.

R-XH
(X = O, NH, S)

R-X-CTC
(Protected Functional Group)

Protection Deprotection

2-Chlorotrityl Cation

2-Chlorotrityl Chloride Pyridine or DIEA

Mild Acid
(e.g., 1% TFA in DCM, AcOH/TFE/DCM)

Click to download full resolution via product page

Caption: Protection and deprotection cycle using the 2-chlorotrityl group.
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Protocol 6: Cleavage of the 2-Chlorotrityl Protecting
Group
The high acid sensitivity of the 2-CTC group allows for its removal under very mild conditions.

Materials:

Reagent/Solvent Amount (for 1 mmol scale)

2-Chlorotrityl protected compound 1.0 eq.

Dichloromethane (DCM) 10 mL

Trifluoroacetic Acid (TFA) 0.1 mL (1% v/v)

Saturated aq. NaHCO₃ As needed

Procedure:

Dissolve the 2-chlorotrityl protected compound in DCM.

Add the trifluoroacetic acid solution (1% in DCM) dropwise to the stirred solution at room

temperature.

Stir for 30-60 minutes, monitoring the deprotection by TLC.

Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate

solution.

Separate the organic layer, wash with water and brine, and dry over anhydrous sodium

sulfate.

Filter and concentrate to yield the deprotected compound, which can be further purified if

necessary. For peptide cleavage from a solid support, a common cleavage cocktail is a

mixture of acetic acid, trifluoroethanol, and dichloromethane.[7][8]
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(2-Chlorophenyl)diphenylmethane as a Synthetic
Building Block
Beyond its role as a precursor to a protecting group, the chloro-substituted phenyl ring in (2-
Chlorophenyl)diphenylmethane serves as a versatile handle for constructing more complex

molecules through cross-coupling reactions. This allows for the introduction of a wide range of

substituents at the ortho position, leading to novel triarylmethane derivatives with potential

applications in materials science and medicinal chemistry.

Application in Suzuki-Miyaura Cross-Coupling
Reactions
The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds. While the

C-Cl bond on an aryl ring is generally less reactive than C-Br or C-I bonds, it can participate in

cross-coupling reactions under optimized conditions, typically requiring a palladium catalyst

with a specialized ligand.[10][11][12][13]

Protocol 7: Suzuki-Miyaura Cross-Coupling of (2-Chlorophenyl)diphenylmethane
(Representative Protocol)

Materials:

Reagent/Solve
nt

Formula M.W. ( g/mol )
Amount (for 1
mmol scale)

Moles (mmol)

(2-

Chlorophenyl)dip

henylmethane

C₁₉H₁₅Cl 278.78 279 mg 1.0

Arylboronic Acid Ar-B(OH)₂ - 1.5 eq. 1.5

Pd(OAc)₂ C₄H₆O₄Pd 224.52 0.02 eq. 0.02

SPhos C₂₇H₃₁O₂P 410.51 0.04 eq. 0.04

K₃PO₄ K₃PO₄ 212.27 2.0 eq. 2.0

Toluene/Water

(10:1)
- - 5 mL -
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Procedure:

To a reaction vial, add (2-Chlorophenyl)diphenylmethane, the arylboronic acid, Pd(OAc)₂,

SPhos, and K₃PO₄.

Evacuate and backfill the vial with an inert gas (e.g., argon).

Add the degassed toluene/water solvent mixture.

Seal the vial and heat the reaction mixture at 100-110 °C for 12-24 hours.

Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of

Celite.

Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the product by column chromatography on silica gel.

Application in Buchwald-Hartwig Amination
The Buchwald-Hartwig amination allows for the formation of C-N bonds, providing access to

arylamine derivatives. Similar to the Suzuki-Miyaura reaction, the coupling of aryl chlorides

requires robust catalytic systems.[8][14][15][16][17]

Protocol 8: Buchwald-Hartwig Amination of (2-Chlorophenyl)diphenylmethane
(Representative Protocol)

Materials:
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Reagent/Solve
nt

Formula M.W. ( g/mol )
Amount (for 1
mmol scale)

Moles (mmol)

(2-

Chlorophenyl)dip

henylmethane

C₁₉H₁₅Cl 278.78 279 mg 1.0

Amine R¹R²NH - 1.2 eq. 1.2

Pd₂(dba)₃ C₅₁H₄₂O₃Pd₂ 915.72 0.01 eq. 0.01

XPhos C₃₃H₄₃P 474.67 0.04 eq. 0.04

NaOtBu C₄H₉NaO 96.10 1.4 eq. 1.4

Toluene

(anhydrous)
C₇H₈ 92.14 5 mL -

Procedure:

In a glovebox, charge a reaction vial with Pd₂(dba)₃, XPhos, and NaOtBu.

Add (2-Chlorophenyl)diphenylmethane and the amine.

Add anhydrous toluene, seal the vial, and remove it from the glovebox.

Heat the reaction mixture at 100 °C for 12-24 hours.

Cool to room temperature, dilute with ethyl acetate, and filter through Celite.

Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate.

Purify the product by column chromatography.
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Suzuki-Miyaura Coupling

Buchwald-Hartwig Amination

(2-Chlorophenyl)diphenylmethane

2-Aryl-diphenylmethane

2-Amino-diphenylmethane

Ar-B(OH)₂

Pd Catalyst

Base

R¹R²NH

Pd Catalyst

Base

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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